N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)benzofuran-2-carboxamide

• IUPAC Name: N-(6-pyrrolidin-1-ylpyrimidin-4-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16N4O2/c22-17(14-9-12-5-1-2-6-13(12)23-14)20-15-10-16(19-11-18-15)21-7-3-4-8-21/h1-2,5-6,9-11H,3-4,7-8H2,(H,18,19,20,22)
• InChI Key: GYLAQBPIIATTPW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

“N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)benzofuran-2-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, pyrrolidine derivatives can be synthesized through various methods. One common method involves ring construction from different cyclic or acyclic precursors. Another method involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis Techniques : The synthesis of structurally related compounds involves complex chemical reactions, aiming to create derivatives with potential biological activities. Techniques include condensation reactions, alkylation, and amidation processes to obtain various derivatives. For instance, the synthesis of coumarin derivatives and benzofuran carboxamide-benzylpyridinum salts demonstrates the chemical versatility in creating compounds with potential for biological applications (Al-Haiza, Mostafa, & El-kady, 2003), (Abedinifar et al., 2018).

Biological Evaluation : Compounds related to the chemical structure have been evaluated for various biological activities. For example, benzofuran carboxamide derivatives have shown cholinesterase inhibitory activity, indicating potential applications in neurodegenerative disorders (Abedinifar et al., 2018). Another study on pyrimidinyl benzamides highlights their antibacterial properties, serving as a basis for new drug development (Joshi & Dodge, 2021).

Potential Applications

Anticancer and Antimicrobial Agents : Various derivatives have been synthesized and tested for their anticancer and antimicrobial activities. The design and evaluation of these compounds aim to identify potential therapeutic agents against specific cancer types and bacterial infections. Some compounds have demonstrated significant activity, suggesting their utility in developing new treatments (Rahmouni et al., 2016), (Hafez, Alsalamah, & El-Gazzar, 2017).

Neurodegenerative Disease Research : The investigation into cholinesterase inhibitors among synthesized benzofuran derivatives indicates a research direction towards treating neurodegenerative diseases such as Alzheimer's. This application is crucial for developing drugs that can manage symptoms or potentially slow disease progression (Abedinifar et al., 2018).

Future Directions

Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry due to their biological activity. Future research may involve the synthesis of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

It’s known that the pyrrolidine ring and its derivatives can lead to a different biological profile of drug candidates due to their different binding modes to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with various biological activities, including antioxidant, anti-inflammatory, and antihyperglycemic properties .

Action Environment

The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .